Cas no 89672-42-4 (1-Bromo-5-methoxyheptane)

1-Bromo-5-methoxyheptane structure
1-Bromo-5-methoxyheptane structure
Product Name:1-Bromo-5-methoxyheptane
CAS No:89672-42-4
MF:C8H17BrO
MW:209.123982191086
CID:2811771
PubChem ID:19782751
Update Time:2025-04-21

1-Bromo-5-methoxyheptane Chemical and Physical Properties

Names and Identifiers

    • 1-BROMO-5-METHOXYHEPTANE
    • LCVBKMIIJAXFQV-UHFFFAOYSA-N
    • 89672-42-4
    • SCHEMBL8805182
    • DTXSID00599868
    • 1-Bromo-5-methoxyheptane
    • Inchi: 1S/C8H17BrO/c1-3-8(10-2)6-4-5-7-9/h8H,3-7H2,1-2H3
    • InChI Key: LCVBKMIIJAXFQV-UHFFFAOYSA-N
    • SMILES: BrCCCCC(CC)OC

Computed Properties

  • Exact Mass: 208.04628Da
  • Monoisotopic Mass: 208.04628Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 66.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 9.2Ų
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